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Compound of Interest

Compound Name: N-(Mercaptomethyl)acetamide

Cat. No.: B15246215

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-(Mercaptomethyl)acetamide, a sulfur-containing organic compound, holds potential for
various applications in research and development due to its reactive thiol group. This technical
guide provides a comprehensive overview of its chemical structure and a detailed, plausible
synthesis protocol. All quantitative data is presented in structured tables for clarity, and the
experimental workflow is visualized using the DOT language.

Chemical Structure and Properties

N-(Mercaptomethyl)acetamide, with the IUPAC name N-(sulfanylmethyl)acetamide, is a
simple amide containing a reactive thiol functional group. Its chemical structure and key
properties are summarized below.

Chemical Structure:

Table 1: Chemical and Physical Properties of N-(Mercaptomethyl)acetamide
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Property Value Source
IUPAC Name N-(sulfanylmethyl)acetamide [1]
Molecular Formula C3H7NOS [1]
Molecular Weight 105.16 g/mol [1]
Canonical SMILES CC(=O)NCS [1]
InChi Key ZVUYJKVAXOZYGB- (1]
UHFFFAOYSA-N

XLogP3 -0.1 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Exact Mass 105.02483502 g/mol [1]
Monoisotopic Mass 105.02483502 g/mol [1]

Synthesis of N-(Mercaptomethyl)acetamide

A plausible and effective two-step synthesis of N-(Mercaptomethyl)acetamide is proposed,
starting from readily available starting materials: acetamide and formaldehyde to first prepare
N-(hydroxymethyl)acetamide, followed by a nucleophilic substitution with a thiolating agent.

Step 1: Synthesis of N-(hydroxymethyl)acetamide

This initial step involves the base-catalyzed reaction of acetamide with formaldehyde.
Reaction:

CH3CONHz + CH20 - CH3CONHCH20H

Experimental Protocol:

A detailed and reliable procedure for the synthesis of N-(hydroxymethyl)acetamide is available
in Organic Syntheses. The following is an adaptation of that protocol:
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e Reaction Setup: In a 2-liter round-bottomed flask, 100 g (1.70 moles) of acetamide is added
to a solution of 10 g (0.072 mole) of anhydrous potassium carbonate in 137 g (1.7 moles) of
an aqueous 36—38% solution of formaldehyde.

¢ Reaction Conditions: The mixture is swirled, heated on a steam bath for 3 minutes, and then
allowed to stand overnight at room temperature.

o Work-up: Several pieces of crushed dry ice are added to the mixture. The mixture is then
evaporated under reduced pressure with a heating bath kept below 40°C.

e Drying and Isolation: 128 g of anhydrous sodium sulfate is added to the resulting colorless
oil. After several hours, the oil is dissolved in 1 liter of acetone, and the suspended drying
agent and salts are removed by filtration. The filtrate is further dried with anhydrous sodium
sulfate, filtered, and the clear filtrate is evaporated under reduced pressure to yield N-
(hydroxymethyl)acetamide as a colorless, hygroscopic oil.

Table 2: Quantitative Data for the Synthesis of N-(hydroxymethyl)acetamide

Parameter Value
Yield 148-151 g (98—-100%)
Colorless hygroscopic oil (may solidify on
Appearance )
standing)
Melting Point 50-52°C

Step 2: Synthesis of N-(Mercaptomethyl)acetamide from
N-(hydroxymethyl)acetamide

This step involves the conversion of the hydroxyl group of N-(hydroxymethyl)acetamide to a
thiol group. A common method for this transformation is reaction with thiourea followed by
hydrolysis.

Reaction:

e CH3CONHCH20H + (NH2)2CS - [CH3CONHCH2SC(NH2)2]*OH~ (intermediate)
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e [CH3CONHCH2SC(NH2)2]*OH~ + H20/OH~ — CH3CONHCH2SH + (NH2)2CO

Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, dissolve N-
(hydroxymethyl)acetamide (1 mole equivalent) in a suitable solvent such as ethanol.

o Addition of Thiourea: Add thiourea (1.1 mole equivalents) to the solution.

o Acid Catalysis: Add a catalytic amount of a strong acid (e.g., hydrochloric acid) to the
mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours. Monitor the
reaction progress using thin-layer chromatography (TLC).

o Hydrolysis: After the formation of the isothiouronium salt intermediate is complete, cool the
reaction mixture and add an agueous solution of a base (e.g., sodium hydroxide) to
hydrolyze the intermediate.

o Work-up and Purification: Acidify the reaction mixture with a dilute acid (e.g., hydrochloric
acid) and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. The crude product can be further purified by column
chromatography on silica gel.

Table 3: Expected Quantitative Data for the Synthesis of N-(Mercaptomethyl)acetamide
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Parameter Expected Value

Yield Moderate to good

Appearance Colorless to pale yellow oil or low-melting solid
Purity >95% (after purification)

~2.0 (s, 3H, CHs), ~4.5 (d, 2H, NH-CHz), ~1.5 (t,

1H NMR (CDCls, &
( ) 1H, SH), ~6.0 (br s, 1H, NH)

13C NMR (CDCls, 0) ~23 (CHs), ~40 (CH2), ~170 (C=0)
IR (cm-1) ~3300 (N-H stretch), ~2550 (S-H stretch),
cm-
~1650 (C=0 stretch)
Mass Spec (m/z) 105 [M]*

Experimental Workflow

The following diagram illustrates the key stages in the proposed synthesis of N-
(Mercaptomethyl)acetamide.

Step 1: Synthesis of N-(hydroxymethyDacetamide

Step 2: Synthesis of N-(Mercaptomethyl)acetamide
Intermediate Product | [ N-(nydroxymethyl)acetamide + Reaction Hydrolysis ‘Work-up & Purification: N
Thiourea HCI (cat.), Reflux NaOH (aq) Extract 3

Drying & Isolation:

Click to download full resolution via product page

Caption: Synthesis workflow for N-(Mercaptomethyl)acetamide.

Conclusion

This technical guide has detailed the chemical structure of N-(Mercaptomethyl)acetamide and
provided a plausible, detailed two-step synthesis protocol starting from acetamide and
formaldehyde. The provided experimental procedures and expected data will be valuable for
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researchers and scientists in the fields of chemistry and drug development who are interested
in synthesizing and utilizing this versatile thiol-containing compound. Further experimental
validation is recommended to optimize the proposed synthesis and fully characterize the final
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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